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Get Quote

Disclaimer: As of December 2025, there is a notable absence of published in vivo studies

specifically investigating the dosage and administration of Notoginsenoside T5 in mouse

models. The available scientific literature primarily focuses on other structurally related

notoginsenosides, such as Notoginsenoside R1 (NGR1) and Notoginsenoside Ft1. Therefore,

the following application notes and protocols are based on data from studies of

Notoginsenoside R1 as a representative and well-researched notoginsenoside. Researchers

interested in Notoginsenoside T5 should use this information as a foundational guide and a

starting point for dose-finding and toxicology studies.

Introduction
Notoginsenosides are a class of saponins isolated from the traditional Chinese medicine Panax

notoginseng. They have garnered significant interest in the scientific community for their

diverse pharmacological activities, including neuroprotective, anti-inflammatory, and anti-cancer

effects. This document provides a detailed overview of the dosages and experimental protocols

for the administration of Notoginsenoside R1 in mouse models, which can serve as a valuable

reference for initiating studies on other, less-characterized notoginsenosides like T5.
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Quantitative Data Summary
The dosage of Notoginsenoside R1 in mouse models varies depending on the disease model

and the intended therapeutic effect. The following table summarizes the dosages used in

several key studies.

Mouse
Model

Therapeu
tic Area

Notogins
enoside

Dosage
Administr
ation
Route

Frequenc
y &
Duration

Referenc
e

DSS-

induced

colitis

Inflammati

on

Notoginsen

oside R1

25, 50, 125

mg/kg/day

Oral

gavage

Daily for 10

days
[1]

Paclitaxel-

induced

neuropathi

c pain

Neuroprote

ction

Notoginsen

oside R1

0.625,

1.25, 2.5,

5, 10

mg/kg

Intraperiton

eal (i.p.)

Twice daily

for 5 days

before and

5 days

during

paclitaxel

administrati

on

[2][3]

Myocardial

ischemia/re

perfusion

Cardiovasc

ular

Notoginsen

oside R1
25 mg/kg

Intraperiton

eal (i.p.)

Every 2

hours for 3

times,

starting 30

min before

ischemia

[4]

Sepsis-

induced

cardiomyo

pathy

Inflammati

on

Notoginsen

oside R1

25

mg/kg/day

Intraperiton

eal (i.p.)

Daily for 5

days
[5]

Alzheimer'

s Disease

(APP/PS1

mice)

Neuroprote

ction

Notoginsen

oside R1

5

mg/kg/day

Oral

gavage

Daily for 6

months
[6]
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Experimental Protocols
Preparation of Notoginsenoside R1 Solution

For Oral Gavage: Dissolve Notoginsenoside R1 in a vehicle such as sterile 10% Dimethyl

sulfoxide (DMSO)[6]. The final concentration should be calculated based on the average

weight of the mice and the desired dosage.

For Intraperitoneal Injection: Dissolve Notoginsenoside R1 in a sterile, injectable vehicle. The

specific vehicle should be chosen based on the solubility of the compound and its

compatibility with intraperitoneal administration.

Administration in a Colitis Mouse Model
This protocol is based on a study investigating the effects of NGR1 on DSS-induced colitis[1].

Induction of Colitis: Administer 3% (w/v) Dextran Sulfate Sodium (DSS) in the drinking water

of mice for 7 days to induce acute colitis.

NGR1 Treatment:

Prepare NGR1 solutions at concentrations that will deliver 25, 50, and 125 mg/kg of body

weight.

Administer the prepared NGR1 solution or vehicle control daily via oral gavage for 10

days, starting from the first day of DSS administration.

Monitoring and Analysis:

Monitor body weight, stool consistency, and rectal bleeding daily.

At the end of the treatment period, euthanize the mice and collect colon tissues for

histological analysis, and measurement of inflammatory markers.

Administration in a Neuropathic Pain Mouse Model
This protocol is adapted from a study on paclitaxel-induced neuropathic pain[2][3].

Induction of Neuropathic Pain: Administer paclitaxel to mice to induce peripheral neuropathy.
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NGR1 Treatment:

Prepare NGR1 solutions for intraperitoneal injection at doses ranging from 0.625 to 10

mg/kg.

Administer NGR1 or vehicle control twice daily for 5 days before paclitaxel administration

and continue for 5 days during paclitaxel treatment.

Behavioral Testing:

Assess mechanical allodynia using von Frey filaments before and after treatment.

The withdrawal threshold to the mechanical stimulus is measured to quantify the level of

neuropathic pain.

Signaling Pathway
Notoginsenoside R1 has been shown to exert its therapeutic effects through the modulation of

various signaling pathways. In the context of colitis, NGR1 has been found to activate the Wnt/

β-Catenin signaling pathway, which is crucial for intestinal stem cell proliferation and epithelial

repair[1].
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Caption: Wnt/β-Catenin signaling pathway activated by Notoginsenoside R1.
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Experimental Workflow
The following diagram illustrates a general experimental workflow for evaluating the efficacy of

a notoginsenoside in a mouse model of disease.
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Experimental Workflow for In Vivo Efficacy Testing

Start
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Caption: General experimental workflow for in vivo studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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